Cas no 2680751-38-4 (tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate)

Tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate is a specialized carbamate derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a tert-butyl carbamate group and a brominated isopropoxy phenyl moiety, which enhance its utility in selective functionalization reactions. The bromine substituent offers a reactive site for further cross-coupling or substitution reactions, while the tert-butyl group provides steric protection for sensitive functional groups. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic transformations, making it a versatile building block in complex molecule synthesis. Proper handling and storage under inert conditions are recommended to maintain its integrity.
tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate structure
2680751-38-4 structure
Product Name:tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate
CAS No:2680751-38-4
MF:C14H20BrNO3
MW:330.217503547668
CID:5622646
PubChem ID:165926229
Update Time:2025-10-29

tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680751-38-4
    • tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate
    • EN300-28295550
    • tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate
    • Inchi: 1S/C14H20BrNO3/c1-9(2)18-12-7-6-10(15)8-11(12)16-13(17)19-14(3,4)5/h6-9H,1-5H3,(H,16,17)
    • InChI Key: VZMWZSQUTUFMGZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)OC(C)C

Computed Properties

  • Exact Mass: 329.06266g/mol
  • Monoisotopic Mass: 329.06266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 47.6Ų

tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate Pricemore >>

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